2-Methyl-ethinylestradiol
2-Methyl-ethinylestradiol
An impurity of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty.
Brand Name:
Vulcanchem
CAS No.:
3240-39-9
VCID:
VC21352410
InChI:
InChI=1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-19(22)13(2)11-17(14)15(16)7-9-20(18,21)3/h1,11-12,15-16,18,22-23H,5-10H2,2-3H3/t15-,16+,18-,20-,21-/m0/s1
SMILES:
CC1=CC2=C(CCC3C2CCC4(C3CCC4(C#C)O)C)C=C1O
Molecular Formula:
C21H26O2
Molecular Weight:
310.4 g/mol
2-Methyl-ethinylestradiol
CAS No.: 3240-39-9
Cat. No.: VC21352410
Molecular Formula: C21H26O2
Molecular Weight: 310.4 g/mol
Purity: > 95%
* For research use only. Not for human or veterinary use.
| Description | An impurity of Estradiol. Estradiol is the major estrogen secreted by the premenopausal ovary. Estrogens direct the development of the female genotype in embryogenesis and at puberty. |
|---|---|
| CAS No. | 3240-39-9 |
| Molecular Formula | C21H26O2 |
| Molecular Weight | 310.4 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17R)-17-ethynyl-2,13-dimethyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-3,17-diol |
| Standard InChI | InChI=1S/C21H26O2/c1-4-21(23)10-8-18-16-6-5-14-12-19(22)13(2)11-17(14)15(16)7-9-20(18,21)3/h1,11-12,15-16,18,22-23H,5-10H2,2-3H3/t15-,16+,18-,20-,21-/m0/s1 |
| Standard InChI Key | QFPDNXSOEMFRPX-OKSLILNBSA-N |
| Isomeric SMILES | CC1=CC2=C(CC[C@@H]3[C@@H]2CC[C@]4([C@H]3CC[C@]4(C#C)O)C)C=C1O |
| SMILES | CC1=CC2=C(CCC3C2CCC4(C3CCC4(C#C)O)C)C=C1O |
| Canonical SMILES | CC1=CC2=C(CCC3C2CCC4(C3CCC4(C#C)O)C)C=C1O |
| Appearance | White to Pale Yellow Solid |
| Melting Point | 172-175 °C |
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